(1-methyl-1H-1,2,3-triazol-4-yl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: [7-(2-methylphenyl)-1,4-thiazepan-4-yl]-(1-methyltriazol-4-yl)methanone
• InChI: InChI=1S/C16H20N4OS/c1-12-5-3-4-6-13(12)15-7-8-20(9-10-22-15)16(21)14-11-19(2)18-17-14/h3-6,11,15H,7-10H2,1-2H3
• InChI Key: IXYYDMVZEIRNFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCN(CCS2)C(=O)C3=CN(N=N3)C
• Molecular Formula: C16H20N4OS
• Molecular Weight: 316.4 g/mol

Description

(1-methyl-1H-1,2,3-triazol-4-yl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds with structures related to "(1-methyl-1H-1,2,3-triazol-4-yl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone" are often synthesized and characterized for their crystal structures. For instance, the synthesis and crystal structure analysis of related triazole and thiazole derivatives have been reported, providing foundational knowledge for the chemical and physical properties of these types of molecules (Cao et al., 2010).

Antimicrobial and Anticancer Activity

Similar compounds exhibit promising antimicrobial and anticancer activities. For example, novel benzofuran-based 1,2,3-triazoles have been synthesized and shown high antimicrobial activity, indicating the potential of triazole derivatives in developing new antimicrobial agents (Sunitha et al., 2017). Additionally, triazole derivatives have been evaluated for their anticancer activity, with some compounds demonstrating efficiency against human leukemia and hepatoma cells, suggesting their potential in cancer therapy (Dong et al., 2017).